[2-(1,3-benzodioxol-5-yl)cyclopropyl](4-methoxyphenyl)methanone O-benzyloxime

• IUPAC Name: (Z)-1-[2-(1,3-benzodioxol-5-yl)cyclopropyl]-1-(4-methoxyphenyl)-N-phenylmethoxymethanimine
• InChI: InChI=1S/C25H23NO4/c1-27-20-10-7-18(8-11-20)25(26-30-15-17-5-3-2-4-6-17)22-14-21(22)19-9-12-23-24(13-19)29-16-28-23/h2-13,21-22H,14-16H2,1H3/b26-25+
• InChI Key: JVSYDQRQIKCCBM-OCEACIFDSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOCC2=CC=CC=C2)C3CC3C4=CC5=C(C=C4)OCO5
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N\OCC2=CC=CC=C2)/C3CC3C4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H23NO4
• Molecular Weight: 401.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)cyclopropyl](4-methoxyphenyl)methanone O-benzyloxime (C17H17NO3) is a cyclopropyl-substituted benzodioxole derivative that has been widely studied in the scientific community. It is a member of the benzodioxole family and is commonly referred to as BDXO. This compound has been used in a range of research applications, including synthesis, biochemical and physiological studies, and drug development.

Scientific Research Applications

• Antitubercular Properties : A study synthesized a series of compounds related to 2-(1,3-benzodioxol-5-yl)cyclopropylmethanone and evaluated their antitubercular activity. Some of these compounds exhibited significant minimum inhibitory concentration (MIC) values against Mycobacterium tuberculosis, highlighting their potential as antitubercular agents (Bisht et al., 2010).

• Photoinitiator for Polymerization : Another study focused on a 1,3-benzodioxole derivative for its use as a photoinitiator in free radical polymerization. This application is crucial for the development of materials and coatings (Kumbaraci et al., 2012).

• Molecular Docking and Antiviral Activity : A novel compound closely related to your chemical of interest was synthesized and its structure elucidated. The compound's antiviral activity and pharmacokinetic behavior were studied through molecular docking, indicating potential applications in antiviral therapies (FathimaShahana & Yardily, 2020).

• Synthesis and Structural Analysis : Research has also been conducted on synthesizing and structurally characterizing compounds with the 1,3-benzodioxol-5-yl group, which is a key structural feature of your chemical of interest. This work provides insight into the physicochemical properties and potential applications of these compounds (Jayaraj & Desikan, 2020).

• Synthetic Cannabinoid Identification : Although not directly related to your specific compound, studies have identified and quantified compounds with structural similarities in illegal products. This research underscores the importance of analytical methods in identifying potentially harmful synthetic substances (Nakajima et al., 2011).